N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide

• IUPAC Name: N-[6-methyl-2-(4-methylphenyl)benzotriazol-5-yl]-2-nitrobenzamide
• InChI: InChI=1S/C21H17N5O3/c1-13-7-9-15(10-8-13)25-23-18-11-14(2)17(12-19(18)24-25)22-21(27)16-5-3-4-6-20(16)26(28)29/h3-12H,1-2H3,(H,22,27)
• InChI Key: IDMMOHNKLLWPPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)NC(=O)C4=CC=CC=C4[N+](=O)[O-])C
• Molecular Formula: C21H17N5O3
• Molecular Weight: 387.4 g/mol

Description

N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide, also known as MBBA-NB, is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of benzotriazole derivatives and has shown promising results in various biological assays.

Mechanism of Action

The exact mechanism of action of N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide is not fully understood. However, it has been suggested that it exerts its biological activities by modulating various signaling pathways. For example, N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has been found to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. It has also been reported to activate the AMPK pathway, which is involved in energy homeostasis and cell metabolism.
Biochemical and Physiological Effects
N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has been found to have various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been found to increase the levels of anti-inflammatory cytokines such as IL-10. N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has been shown to reduce the production of reactive oxygen species and lipid peroxidation, indicating its potential as an anti-oxidant agent. Moreover, it has been found to reduce the levels of intracellular ATP, indicating its potential as an energy-depleting agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide is its wide range of biological activities. It has been found to have anti-cancer, anti-inflammatory, and anti-oxidant activities, indicating its potential as a multi-targeted agent. Moreover, it has been reported to have low toxicity and high stability, making it suitable for various biological assays. However, one of the limitations of N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide is its limited solubility in water, which may affect its bioavailability.

Future Directions

N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has shown promising results in various biological assays. However, further studies are needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent. Some of the future directions for research on N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide include:
1. Investigating the effect of N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide on other signaling pathways involved in cell proliferation, survival, and metabolism.
2. Exploring the potential of N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide as a combination therapy with other anti-cancer agents.
3. Investigating the effect of N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide on other types of cancer cells and in vivo models.
4. Exploring the potential of N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide as a neuroprotective agent.
5. Investigating the effect of N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide on other inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Conclusion
In conclusion, N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide is a promising chemical compound that has shown multi-targeted biological activities. Its potential as an anti-cancer, anti-inflammatory, and anti-oxidant agent has been extensively studied. However, further research is needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent.

Scientific Research Applications

N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has been extensively studied for its biological activities. It has shown promising results in various assays such as anti-cancer, anti-inflammatory, and anti-oxidant activities. N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-nitrobenzamide has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to reduce the production of pro-inflammatory cytokines and reactive oxygen species, indicating its potential as an anti-inflammatory and anti-oxidant agent.